1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 1-[(3-fluoro-4-methylphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C11H16FNO/c1-8-3-4-10(5-11(8)12)7-13-6-9(2)14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key: YEAMDTBJNAYPDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNCC(C)O)F

Description

1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol is a propanolamine derivative characterized by a secondary amine substituted with a (3-fluoro-4-methylphenyl)methyl group and a hydroxyl group at the 2-position of the propanol backbone. Its molecular formula is C₁₁H₁₅FNO, with a molecular weight of 193.24 g/mol.

Preparation Methods

The synthesis of 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol typically involves the following steps:

Starting Materials: The synthesis begins with 3-fluoro-4-methylbenzyl chloride and 2-amino-1-propanol.

Reaction Conditions: The reaction is carried out under basic conditions, often using a base such as sodium hydroxide or potassium carbonate.

Synthetic Route: The benzyl chloride undergoes nucleophilic substitution with the amino alcohol, resulting in the formation of the desired product.

Industrial Production: On an industrial scale, the process may involve optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity.

Chemical Reactions Analysis

1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions: Typical reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide).

Major Products: The major products formed from these reactions include various substituted phenyl derivatives, alcohols, and amines.

Scientific Research Applications

1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacologically active agent, particularly in the development of drugs targeting specific receptors or enzymes.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biological Studies: Researchers study its effects on biological systems to understand its mechanism of action and potential therapeutic benefits.

Industrial Applications: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol involves its interaction with molecular targets such as enzymes or receptors. The fluoro and methyl groups contribute to its binding affinity and specificity. The amino alcohol moiety may participate in hydrogen bonding and other interactions that modulate its biological activity.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features

The compound’s defining feature is the 3-fluoro-4-methylbenzyl substituent on the amino group. This contrasts with related propanolamines, which often incorporate phenoxy groups (e.g., 4-chlorophenoxy) or bulkier aromatic/heterocyclic moieties. Below is a comparative analysis of structurally similar compounds from the evidence:

Table 1: Structural and Physical Comparison

Compound Name (Source)	Substituents (Amino Group)	Backbone Modifications	Molecular Formula	Molecular Weight (g/mol)	Purity	Physical State
Target Compound	(3-Fluoro-4-methylphenyl)methyl	Propan-2-ol	C₁₁H₁₅FNO	193.24	N/A	Likely oil*
1-(Dibenzylamino)-3-[4-(SF₅)phenoxy]propan-2-ol (, Compound 24)	Dibenzylamino	4-(Pentafluorosulfanyl)phenoxy	C₂₃H₂₄F₅NO₂S	503.50	95.25%	White solid
CHJ04091 ()	(4-(2-(Diethylamino)ethoxy)-3-methoxybenzyl)(methyl)amino	3,4-Dichlorophenoxy	C₂₇H₃₆Cl₂N₃O₄	549.50	>98%	Oil
Metoprolol ()	Isopropylamino	4-(2-Methoxyethyl)phenoxy	C₁₅H₂₅NO₃	267.37	N/A	Solid
Bisoprolol ()	(1-Methylethyl)amino	4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy	C₁₈H₃₁NO₄	325.45	N/A	Solid

*Note: Physical state inferred from analogs with similar substituents (e.g., , Compound 25/26 as oils).

Key Differentiators

Simpler Backbone: Unlike most analogs (e.g., ), the target lacks a phenoxy group, reducing steric hindrance and possibly altering target selectivity.

Fluorine Substituent : The 3-fluoro group may enhance binding affinity to hydrophobic pockets in enzymes/receptors, as seen in fluorine-containing drugs .

Methyl Group : The 4-methyl substituent could modulate electron density and steric effects, influencing interactions with biological targets.

Biological Activity

1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol, also known by its CAS number 1343304-67-5, is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, including antibacterial, antifungal, and other pharmacological effects.

Chemical Structure and Properties

The molecular formula for 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol is C$_{11}$H$_{16}$FNO, with a molecular weight of approximately 197.25 g/mol. The compound features a fluorinated aromatic ring which is significant for its biological activity.

Biological Activity Overview

Research has indicated that compounds similar to 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol exhibit various biological activities. The following sections summarize key findings related to its antibacterial and antifungal properties.

Antifungal Activity

In addition to antibacterial effects, there is evidence that similar compounds possess antifungal properties. For example, certain pyrrolidine derivatives showed activity against Candida albicans with MIC values indicating effective inhibition . While direct studies on 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol are not available, the presence of the fluorinated aromatic moiety may enhance antifungal activity.

Case Studies and Research Findings

• Antimicrobial Screening : A comprehensive screening of monomeric alkaloids revealed that compounds with structural similarities to 1-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-2-ol exhibited varying degrees of antimicrobial activity . The study highlighted the importance of specific functional groups in enhancing bioactivity.
• Structure-Activity Relationship (SAR) : Research focusing on SAR has indicated that modifications in the molecular structure can significantly impact biological activity. Compounds with hydroxyl or fluorine substitutions often show improved efficacy against microbial strains .
• Pharmacological Implications : The potential pharmacological applications of this compound could extend beyond antimicrobial effects to include roles in modulating other biological pathways due to its amine functionality.